Cas no 91485-83-5 ((methyl)(n-octyl) phthalate)

• Product Name: (methyl)(n-octyl) phthalate
• CAS No: 91485-83-5
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• CID: 2037167
• PubChem ID: 6424476
• Update Time: 2025-04-21

(methyl)(n-octyl) phthalate Chemical and Physical Properties

Names and Identifiers

• (methyl)(n-octyl) phthalate
• methyl octyl phthalate
• 1,2-Benzenedicarboxylic acid
• 1-O-methyl 2-O-octyl benzene-1,2-dicarboxylate
• SCHEMBL1663823
• SJMMDRTYFFDPBJ-UHFFFAOYSA-N
• 1,2-BENZENEDICARBOXYLIC ACID METHYL OCTYLESTER
• 91485-83-5
• 1,2-Benzenedicarboxylic acid, methyl octyl ester
• NS00010813
• 1-methyl 2-octyl benzene-1,2-dicarboxylate
• DTXSID50423705
• Q63399641
• 1,2-Benzenedicarboxylic acid, octyl methyl ester
• Phthalic acid, methyl octyl ester

• Inchi： 1S/C17H24O4/c1-3-4-5-6-7-10-13-21-17(19)15-12-9-8-11-14(15)16(18)20-2/h8-9,11-12H,3-7,10,13H2,1-2H3
• InChI Key： SJMMDRTYFFDPBJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OC)=O)CCCCCCCC

Computed Properties

• Exact Mass: 292.16745924g/mol
• Monoisotopic Mass: 292.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters